Cas no 111-78-4 (1,5-Cyclooctadiene)

• Product Name: 1,5-Cyclooctadiene
• CAS No: 111-78-4
• MF: C₈H₁₂
• MW: 108.180882453918
• MDL: MFCD00001752
• CID: 35703
• PubChem ID: 82916
• Update Time: 2025-04-18

1,5-Cyclooctadiene Chemical and Physical Properties

Names and Identifiers

• cycloocta-1,5-diene
• 1,5-Cyclooctadiene [stabilized with Octadecyl 3-(3',5'-Di-tert-butyl-4'-hydroxyphenyl)propionate]
• 1,5-Cyclooctadiene
• 1,5-COD
• 1,5-CYCLOOCADIENE
• 1,5-Cyclooctanediene
• 1,5-cyclooctodiene
• cis,cis-1,5-cyclooctadiene
• COD
• COD [stabilized with Octadecyl 3-(3',5'-Di-tert-butyl-4'-hydroxyphenyl)propionate]
• Cyclooctadiene,1,5
• TETRA PROPYL AMMONIUMBROMIDE
• NSC 60155
• Cyclooctadiene, 1,5-
• 1,5-Cyclooctadiene CIS,CIS-1,5-CYCLOOCTADIENE
• 1,5-Cyclooctadiene,99%,stabilized
• 1,5-Cyclooctadiene, stabilized, 97%
• 1.5-cyclooctadiene
• AI3-26692
• DTXCID806888
• DTXSID0026888
• 1,5-CYCLOOCTADIENE [HSDB]
• EN300-26087
• 1,5-Cyclooctadiene, (E,E)-
• NCGC00248897-01
• BP-20393
• AKOS000121144
• 4-05-00-00403 (Beilstein Handbook Reference)
• EINECS 203-907-1
• BS-21545
• HSDB 5549
• 1,5-cyclooctadiene, (1Z,5Z)-
• 17612-50-9
• BRN 1209288
• W-109416
• InChI=1/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7
• EN300-658496
• VYXHVRARDIDEHS-QGTKBVGQSA-N
• NSC60155
• W-109115
• NCGC00258568-01
• MFCD00001752
• Tox21_201015
• Q161547
• 1,5-CYCLOOCTADIENE [MI]
• cis,cis-1,5-Cyclooctadiene, >=98.0% (GC)
• F0001-0246
• (Z,Z)-Cycloocta-1,5-diene
• NSC-60155
• (Z,Z)-1,5-Cyclooctadiene
• 1552-12-1
• (1Z,5Z)-cycloocta-1,5-diene
• AMY22290
• 1,5-Cyclooctadiene, puriss., >=99.0% (GC)
• 1,5-Cyclooctadiene, contains 50-150 ppm 4-tert-Butylcatechol, 99%
• UNII-1E1VVD385Z
• cis-1,5-cyclooctadiene
• EC 203-907-1
• 1,5-Cyclooctadiene, purified by redistillation, >=99%
• CAS-111-78-4
• 1E1VVD385Z
• 111-78-4
• DB-200078
• (1Z,5Z)-1,5-Cyclooctadiene
• 203-907-1
• Cycloocta1,5diene
• 1,5COD
• 216-291-4
• DTXCID20809673

• MDL： MFCD00001752
• Inchi： 1S/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7-
• InChI Key： VYXHVRARDIDEHS-QGTKBVGQSA-N
• SMILES： C1C=CCCC=CC1 |c:1,5|

Computed Properties

• Exact Mass: 108.09400
• Monoisotopic Mass: 108.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.882 g/mL at 25 °C(lit.)
• Melting Point: −69 °C (lit.)
• Boiling Point: 150°C
• Flash Point: Fahrenheit: 100.4 ° f
  Celsius: 38 ° c
  
• Refractive Index: n20/D 1.493(lit.)
• Water Partition Coefficient: 780MG/L(20ºC)
• Stability/Shelf Life: Stable. Flammable.
• PSA: 0.00000
• LogP: 2.67280
• Solubility: Insoluble in water and carbon tetrachloride.
• Vapor Pressure: 25.8 mmHg ( 37.7 °C)
  6.8 mmHg ( 25 °C)
• FEMA: 2540

1,5-Cyclooctadiene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H315-H317-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2520 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-19-20/22-36/38-43
• Safety Instruction： S26; S36; S61; S60; S16
• FLUKA BRAND F CODES：10-23
• RTECS：GX9620000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R22; R50/53
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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